Cas no 1805096-23-4 (2-(Difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1805096-23-4
• MF: C₈H₃F₅INO₃
• MW: 383.010812044144
• CID: 4839509
• Update Time: 2025-06-09

2-(Difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H3F5INO3/c9-6(10)5-3(7(16)17)4(14)2(1-15-5)18-8(11,12)13/h1,6H,(H,16,17)
• InChI Key： MHWRVXIXBOTQFR-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1C(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid

Introduction to 2-(Difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805096-23-4)

2-(Difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid, identified by its CAS number 1805096-23-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple fluorinated substituents, specifically a difluoromethyl group at the 2-position and a trifluoromethoxy group at the 5-position, alongside an iodo substituent at the 4-position and a carboxylic acid functional group at the 3-position, endows this molecule with unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 2-(Difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid contribute to its potential utility in the synthesis of biologically active molecules. The difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, while the trifluoromethoxy group can influence both electronic distribution and hydrophobicity. The iodo substituent serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex molecular architectures. Additionally, the carboxylic acid moiety allows for derivatization into esters, amides, or other pharmacophores, broadening its applicability in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Pyridine derivatives have long been recognized for their pharmacological significance, playing pivotal roles in drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The compound 2-(Difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid exemplifies the strategic use of fluorinated moieties to modulate drug properties. For instance, fluorine atoms can increase lipophilicity, improve bioavailability, and interfere with metabolic pathways that would otherwise lead to degradation or detoxification of a drug molecule.

One of the most compelling aspects of this compound is its potential as a building block for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer. Inhibiting these enzymes has become a major focus of drug discovery efforts. The pyridine core is a common scaffold in kinase inhibitors due to its ability to interact favorably with the enzyme's active site through hydrogen bonding and hydrophobic interactions. The specific substitution pattern of 2-(Difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid may be designed to optimize binding affinity and selectivity against particular kinases. Recent studies have demonstrated that pyridine-based inhibitors with fluorinated substituents exhibit enhanced potency and selectivity profiles compared to their non-fluorinated counterparts.

The synthetic accessibility of 2-(Difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid is another factor that underscores its importance in pharmaceutical research. While the synthesis of fluorinated compounds can be challenging due to their reactivity and sensitivity to certain conditions, advances in synthetic methodologies have made it increasingly feasible to incorporate fluorine atoms into complex molecules with high precision. For example, palladium-catalyzed cross-coupling reactions allow for the introduction of aryl groups at specific positions on the pyridine ring with excellent regioselectivity. Furthermore, flow chemistry techniques have enabled more efficient and scalable production of such intermediates, reducing costs and improving reproducibility.

The role of computational chemistry in designing and optimizing derivatives of 2-(Difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid cannot be overstated. Molecular modeling tools allow researchers to predict how different substituents will affect the compound's biological activity by simulating interactions with target proteins. This approach can guide the modification of existing structures to improve potency or selectivity before experimental synthesis is undertaken. For instance, virtual screening can identify which analogs are most likely to bind tightly to a kinase enzyme's active site based on their predicted binding modes. Such computational strategies are particularly valuable when dealing with complex molecules like this one, where multiple substituents must be balanced for optimal performance.

Recent publications highlight several innovative applications of pyridine derivatives in drug development. For example, researchers have utilized analogs of 2-(Difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid to develop novel antiviral agents targeting RNA-dependent RNA polymerases found in viruses like influenza and SARS-CoV-2. The fluorinated substituents enhance resistance to enzymatic degradation while maintaining strong binding interactions with the viral polymerase. Similarly, efforts have been made to create kinase inhibitors that selectively target aberrantly activated kinases seen in certain cancers without affecting closely related enzymes. These efforts rely on fine-tuning steric hindrance and electronic properties through strategic substitution patterns—a challenge that compounds like this one are well-suited to address.

The future prospects for 2-(Difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid are promising as pharmaceutical research continues to evolve toward more personalized and targeted therapies. Its versatility as an intermediate makes it an attractive candidate for generating libraries of compounds for high-throughput screening against various biological targets. As new synthetic techniques emerge—such as photoredox catalysis or biocatalytic methods—the accessibility of fluorinated pyridines will likely increase further democratizing their use among academic institutions and industrial laboratories alike.

In conclusion,2-(Difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805096-23-4) represents an important tool in modern medicinal chemistry due to its unique structural features and synthetic utility。 Its incorporation into drug candidates holds great promise for addressing unmet medical needs across multiple therapeutic areas。 As research progresses，this compound will continue to serve as a valuable scaffold for innovation，driving forward advancements that improve human health worldwide。